Cas no 140189-50-0 (3,5-Octanedione, 7-methoxy-)

3,5-Octanedione, 7-methoxy- structure
3,5-Octanedione, 7-methoxy- structure
Product Name:3,5-Octanedione, 7-methoxy-
CAS No:140189-50-0
MF:C9H16O3
MW:172.221543312073
CID:1284414
Update Time:2024-08-03

3,5-Octanedione, 7-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 3,5-Octanedione, 7-methoxy-
    • Inchi: 1S/C9H16O3/c1-4-8(10)6-9(11)5-7(2)12-3/h7H,4-6H2,1-3H3
    • InChI Key: CRSNGJHVFHVBJV-UHFFFAOYSA-N
    • SMILES: CCC(=O)CC(=O)CC(OC)C

Computed Properties

  • Exact Mass: 172.10998

Experimental Properties

  • Density: 0.967±0.06 g/cm3(Predicted)
  • Boiling Point: 246.2±15.0 °C(Predicted)
  • PSA: 43.37
  • pka: 9.15±0.10(Predicted)
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